Cas no 280771-97-3 (1-(propan-2-yl)piperidine-4-carboxylic acid)

1-(propan-2-yl)piperidine-4-carboxylic acid structure
280771-97-3 structure
Product Name:1-(propan-2-yl)piperidine-4-carboxylic acid
CAS No:280771-97-3
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD07801133
CID:248297
PubChem ID:6484187
Update Time:2025-04-19

1-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylpiperidine-4-carboxylic acid
    • 1-(1-methylethyl)-4-piperidine carboxylic acid
    • 1-Isopropyl-piperidine-4-carboxylic acid
    • 4-Isopropylcyclohexanecarboxylic acid
    • 4-Piperidinecarboxylicacid, 1-(1-methylethyl)-
    • 1-(methylethyl)piperidine-4-carboxylic acid
    • 1-(propan-2-yl)piperidine-4-carboxylic acid
    • 1-isopropylpiperidine-4-carboxylic acid(SALTDATA: HCl)
    • AC1O5HAJ
    • SBB010523
    • SureCN1874567
    • 1-(1-Methylethyl)-4-piperidinecarboxylic acid
    • D86490
    • QDOQCOOUTPQMKW-UHFFFAOYSA-N
    • Q-103008
    • 4-Piperidinecarboxylic acid, 1-(1-methylethyl)-
    • 1-Isopropyl-4-piperidinecarboxylic acid, AldrichCPR
    • 4-Piperidinecarboxylicacid,1-(1-methylethyl)-(9CI)
    • EN300-35471
    • MFCD07801133
    • 1-propan-2-ylpiperidine-4-carboxylic acid
    • DTXSID10424410
    • FT-0677909
    • SB41255
    • 280771-97-3
    • AKOS000302229
    • 1-Isopropylpiperidine-4-carboxylicacid
    • CS-0208455
    • BB 0220133
    • SCHEMBL1874567
    • AS-68610
    • A819318
    • ALBB-027329
    • MDL: MFCD07801133
    • Inchi: 1S/C9H17NO2/c1-7(2)10-5-3-8(4-6-10)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: QDOQCOOUTPQMKW-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(C(C)C)CC1)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.057
  • Melting Point: No data available
  • Boiling Point: 272 ºC
  • Flash Point: 118 ºC
  • Refractive Index: 1.487
  • PSA: 40.54
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(propan-2-yl)piperidine-4-carboxylic acid Security Information

1-(propan-2-yl)piperidine-4-carboxylic acid Pricemore >>

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